Cas no 84254-69-3 (3-Cyclohexene-1-carboxylic acid, 6-methyl-2-oxo-, ethyl ester, trans-)

• Product name: 3-Cyclohexene-1-carboxylic acid, 6-methyl-2-oxo-, ethyl ester, trans-
• CAS No: 84254-69-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 667487
• PubChem ID: 40488498

3-Cyclohexene-1-carboxylic acid, 6-methyl-2-oxo-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 6-methyl-2-oxo-, ethyl ester, trans-
• 84254-69-3
• Ethyl (1S,6R)-6-methyl-2-oxocyclohex-3-ene-1-carboxylate
• DTXSID30654459

• Inchi： InChI=1S/C10H14O3/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4,6-7,9H,3,5H2,1-2H3/t7-,9+/m1/s1
• InChI Key： CFQIYLYEYJYZEO-APPZFPTMSA-N
• SMILES： CCOC(=O)C1C(CC=CC1=O)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų